N-(1-benzylpiperidin-4-yl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-1-(4-chlorophenyl)triazole-4-carboxamide
• InChI: InChI=1S/C21H22ClN5O/c22-17-6-8-19(9-7-17)27-15-20(24-25-27)21(28)23-18-10-12-26(13-11-18)14-16-4-2-1-3-5-16/h1-9,15,18H,10-14H2,(H,23,28)
• InChI Key: WHLXPVZHCMKDJE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CN(N=N2)C3=CC=C(C=C3)Cl)CC4=CC=CC=C4
• Molecular Formula: C21H22ClN5O
• Molecular Weight: 395.9 g/mol

Description

N-(1-benzylpiperidin-4-yl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide (referred to as BCTC) is a chemical compound that belongs to the class of triazoles. BCTC has been extensively studied for its potential applications in scientific research, particularly in the field of pharmacology.

Scientific Research Applications

Synthesis and Characterization

The synthesis of triazole derivatives, including compounds structurally related to N-(1-benzylpiperidin-4-yl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide, has been a focus of research due to their interesting pharmacological properties. Studies have demonstrated innovative routes for synthesizing triazole derivatives, exploring their chemical properties and potential as precursors for further chemical modifications (Omran et al., 2006).

Pharmacological Applications

Research has also been conducted on the pharmacological implications of triazole derivatives. One study discussed the synthesis and characterization of tritium-labeled compounds that act as C-C chemokine receptor 1 (CCR1) antagonists. These compounds, due to their labeling, could be valuable in pharmacological research, providing insights into receptor-ligand interactions and the pharmacokinetics of potential therapeutic agents (Hong et al., 2015).

Antimicrobial Activity

Several derivatives of triazole compounds have been synthesized and evaluated for their antimicrobial activities. Research has shown that certain triazole derivatives possess significant antifungal and antibacterial properties, making them candidates for the development of new antimicrobial agents (Palkar et al., 2017).

Material Science Applications

In material science, triazole derivatives have been explored for their potential applications in various domains. For example, research on hydroxybenzotriazoles has revealed their ester cleavage properties in specific micellar environments, suggesting uses in chemical synthesis and possibly in the development of novel materials (Bhattacharya & Kumar, 2005).